N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide

• IUPAC Name: N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide
• InChI: InChI=1S/C16H14N2O4/c1-10-4-3-5-14(15(10)18(21)22)16(20)17-13-8-6-12(7-9-13)11(2)19/h3-9H,1-2H3,(H,17,20)
• InChI Key: PRYHITQXOITDDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)C)[N+](=O)[O-]
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide, also known as NIPAM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. NIPAM is a yellow crystalline solid that is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide is not well understood. However, it is believed that the presence of the nitro group in N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide makes it a strong electron acceptor, which affects the reactivity of the molecule. The presence of the acetyl group in N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide also affects its reactivity.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and biocompatible, which makes it a promising candidate for biomedical applications.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide is that it is relatively easy to synthesize. Another advantage is that it is a monomer that can undergo polymerization to form PN-(4-acetylphenyl)-3-methyl-2-nitrobenzamide, which has a wide range of applications. One limitation of N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide is that its mechanism of action is not well understood, which makes it difficult to predict its behavior in different systems.

Future Directions

There are several future directions for N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide research. One direction is to study its mechanism of action in more detail. Another direction is to investigate its potential applications in drug delivery and tissue engineering. Additionally, there is a need to develop new methods for synthesizing N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide and its derivatives. Finally, there is a need to investigate the biodegradability of N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide and its derivatives, as this will be important for their use in biomedical applications.
Conclusion:
In conclusion, N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide is a chemical compound that has potential applications in various fields, including materials science, drug delivery, and biotechnology. The synthesis of N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide involves a multi-step process, and the mechanism of action of N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide is not well understood. N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide has been shown to be non-toxic and biocompatible, which makes it a promising candidate for biomedical applications. There are several future directions for N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide research, including investigating its mechanism of action, developing new methods for synthesizing N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide and its derivatives, and investigating its potential applications in drug delivery and tissue engineering.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide involves a multi-step process that includes the reaction of 4-acetylaniline with nitric acid to produce 4-acetyl-2-nitroaniline. This intermediate is then reacted with methylamine to produce N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide. The final product is obtained through recrystallization from a suitable solvent.

Scientific Research Applications

N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide has been studied for its potential applications in various fields, including materials science, drug delivery, and biotechnology. N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide is a monomer that can undergo polymerization to form poly(N-isopropylacrylamide) (PN-(4-acetylphenyl)-3-methyl-2-nitrobenzamide), which is a thermoresponsive polymer. PN-(4-acetylphenyl)-3-methyl-2-nitrobenzamide has been used in drug delivery systems, tissue engineering, and biosensors. N-(4-acetylphenyl)-3-methyl-2-nitrobenzamide has also been used as a crosslinker in hydrogels, which have applications in wound healing and drug delivery.